Cas no 1216104-44-7 (2,6-dimethylimidazo[1,2-a]pyridin-3-amine)

• Product Name: 2,6-dimethylimidazo[1,2-a]pyridin-3-amine
• CAS No: 1216104-44-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 4563373
• Update Time: 2025-06-22

2,6-dimethylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylimidazo[1,2-a]pyridin-3-amine

• Inchi： 1S/C9H11N3/c1-6-3-4-8-11-7(2)9(10)12(8)5-6/h3-5H,10H2,1-2H3
• InChI Key： MIETYAQHSFNPIN-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(N)N1C=C(C)C=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2,6-dimethylimidazo[1,2-a]pyridin-3-amine

Introduction to 2,6-Dimethylimidazo[1,2-a]pyridin-3-amine (CAS No. 1216104-44-7)

2,6-Dimethylimidazo[1,2-a]pyridin-3-amine, with the CAS number 1216104-44-7, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties.

The chemical structure of 2,6-dimethylimidazo[1,2-a]pyridin-3-amine features a pyridine ring fused with an imidazole ring, with two methyl groups attached at the 2 and 6 positions. This unique structural arrangement contributes to its pharmacological profile and makes it a valuable candidate for drug development. The compound's molecular formula is C₉H₁₁N₃, and its molecular weight is approximately 157.19 g/mol.

In the realm of medicinal chemistry, 2,6-dimethylimidazo[1,2-a]pyridin-3-amine has been studied for its potential as a modulator of various biological targets. Recent research has focused on its interactions with receptors and enzymes involved in neurological disorders. For instance, studies have shown that this compound can act as a selective agonist for certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of conditions such as Parkinson's disease and Alzheimer's disease.

The pharmacokinetic properties of 2,6-dimethylimidazo[1,2-a]pyridin-3-amine have also been investigated. In vitro and in vivo studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects without causing significant side effects.

In addition to its potential as a therapeutic agent, 2,6-dimethylimidazo[1,2-a]pyridin-3-amine has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity and stability make it an attractive starting material for the synthesis of novel compounds with diverse biological activities. Researchers have utilized this compound in the development of new drug candidates and in the optimization of existing drug molecules.

The safety profile of 2,6-dimethylimidazo[1,2-a]pyridin-3-amine has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2,6-dimethylimidazo[1,2-a]pyridin-3-amine (CAS No. 1216104-44-7) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical testing. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, contributing to the advancement of drug discovery and development in this field.